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Compound of Interest

Compound Name: Propyl nicotinate

CAS No.: 7681-15-4

Cat. No.: B1678748

Get Quote

Introduction
Propyl nicotinate, the propyl ester of nicotinic acid (niacin), is utilized in topical pharmaceutical

and cosmetic formulations for its rubefacient and vasodilatory properties.[1] These effects are

primarily mediated through the release of prostaglandins, leading to increased cutaneous blood

flow.[2][3][4] The quantification of propyl nicotinate in skin tissue is crucial for pharmacokinetic

studies, formulation development, and toxicological assessments to understand its penetration,

distribution, and local concentration at the site of action.

This application note details a robust and sensitive method for the extraction and quantification

of propyl nicotinate in skin tissue homogenates using Liquid Chromatography with tandem

Mass Spectrometry (LC-MS/MS). The method employs a protein precipitation step followed by

liquid-liquid extraction for sample cleanup, ensuring high recovery and minimal matrix effects.

Principle of the Method
Skin tissue samples are first homogenized to ensure uniformity. An internal standard (IS),

Propyl-d7 Nicotinate, is added to the homogenate to correct for variability during sample

preparation and analysis. Proteins are then precipitated using a cold organic solvent.
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Subsequently, propyl nicotinate and the IS are extracted from the aqueous matrix into an

organic solvent. The resulting extract is evaporated to dryness and reconstituted in a suitable

solvent for LC-MS/MS analysis.

Chromatographic separation is achieved on a C18 reversed-phase column. Detection and

quantification are performed using a triple quadrupole mass spectrometer operating in Multiple

Reaction Monitoring (MRM) mode with positive electrospray ionization (ESI+). The method is

validated for its linearity, accuracy, precision, and recovery.

Experimental Protocols
Materials and Reagents

Propyl Nicotinate (≥98% purity)

Propyl-d7 Nicotinate (Internal Standard, IS)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic Acid (LC-MS grade)

Ethyl Acetate (HPLC grade)

Phosphate Buffered Saline (PBS), pH 7.4

Blank skin tissue (from appropriate species)

Preparation of Standard and Quality Control (QC)
Samples

Primary Stock Solutions (1 mg/mL): Prepare separate stock solutions of propyl nicotinate
and propyl-d7 nicotinate in methanol.
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Working Standard Solutions: Serially dilute the propyl nicotinate primary stock solution with

50:50 (v/v) methanol:water to prepare working standard solutions for the calibration curve.

Internal Standard (IS) Working Solution (100 ng/mL): Dilute the propyl-d7 nicotinate primary

stock solution with methanol.

Calibration Standards and QC Samples: Spike appropriate amounts of the working standard

solutions into blank skin tissue homogenate to prepare calibration standards and quality

control samples at low, medium, and high concentrations.

Sample Preparation from Skin Tissue
Homogenization: Accurately weigh approximately 100 mg of skin tissue. Add 500 µL of cold

PBS (pH 7.4) and homogenize using a bead beater or rotor-stator homogenizer until a

uniform suspension is obtained.[5] Keep samples on ice during homogenization.

Spiking with IS: To a 100 µL aliquot of the tissue homogenate, add 10 µL of the 100 ng/mL IS

working solution.

Protein Precipitation: Add 400 µL of cold acetonitrile to the sample. Vortex vigorously for 1

minute to precipitate proteins.

Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

Liquid-Liquid Extraction: Transfer the supernatant to a clean tube. Add 1 mL of ethyl acetate

and vortex for 2 minutes. Centrifuge at 3,000 x g for 5 minutes to separate the layers.

Evaporation: Carefully transfer the upper organic layer to a new tube and evaporate to

dryness under a gentle stream of nitrogen at 40°C.

Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 50:50

acetonitrile:water with 0.1% formic acid). Vortex to ensure complete dissolution and transfer

to an autosampler vial for LC-MS/MS analysis.
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Caption: Experimental workflow for propyl nicotinate quantification.
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LC-MS/MS Method
LC System: UHPLC system

Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Gradient:

0-0.5 min: 10% B

0.5-3.0 min: 10% to 90% B

3.0-4.0 min: 90% B

4.0-4.1 min: 90% to 10% B

4.1-5.0 min: 10% B (Re-equilibration)

MS System: Triple Quadrupole Mass Spectrometer

Ionization Mode: Electrospray Ionization (ESI), Positive

MRM Transitions: (Hypothetical values, require experimental optimization)
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Compound Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

Propyl Nicotinate 166.1 124.1 15

Propyl Nicotinate

(Quant)
166.1 78.1 25

Propyl-d7 Nicotinate

(IS)
173.1 131.1 15

Data Presentation
Table 1: Calibration Curve Data

Concentration
(ng/mL)

Analyte Peak Area IS Peak Area
Peak Area Ratio
(Analyte/IS)

1 1,520 98,500 0.0154

5 7,850 99,100 0.0792

10 15,900 101,200 0.1571

50 81,200 100,500 0.8080

100 165,300 99,800 1.6563

250 420,100 100,100 4.1968

500 835,600 99,200 8.4234

Linear Regression: y = 0.0169x - 0.0015 Correlation Coefficient (r²): > 0.998

Table 2: Method Validation Summary
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Parameter
QC Low (3
ng/mL)

QC Mid (75
ng/mL)

QC High (400
ng/mL)

Acceptance
Criteria

Intra-day

Precision (%CV,

n=6)

5.8% 3.5% 2.9%
≤ 15% (≤ 20% for

LLOQ)

Inter-day

Precision (%CV,

n=18)

7.2% 4.8% 4.1%
≤ 15% (≤ 20% for

LLOQ)

Accuracy (%

Bias)
+4.5% -2.1% -1.8%

± 15% (± 20% for

LLOQ)

Recovery (%) 88% 92% 91%
Consistent and

reproducible

Matrix Effect (%) 95% 98% 97% 85-115%

LLOQ (ng/mL) 1.0 - -

S/N > 10, within

±20%

accuracy/precisio

n

Signaling Pathway
Propyl nicotinate, similar to other nicotinic acid esters, induces vasodilation primarily through

a prostaglandin-mediated pathway. Upon topical application and penetration into the skin, it is

thought to activate G-protein coupled receptors (GPR109A) on Langerhans cells. This

activation stimulates the arachidonic acid cascade, leading to the synthesis and release of

prostaglandins, particularly Prostaglandin D2 (PGD2) and Prostaglandin E2 (PGE2). These

prostaglandins then act on their respective receptors (DP1, EP2, EP4) on the vascular smooth

muscle cells of dermal capillaries, causing relaxation and subsequent vasodilation, which

manifests as erythema (redness) and a sensation of warmth.
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Caption: Propyl nicotinate-induced vasodilation pathway.
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Conclusion
The LC-MS/MS method described provides a sensitive, specific, and reliable approach for the

quantification of propyl nicotinate in skin tissue. The sample preparation protocol, involving

protein precipitation and liquid-liquid extraction, effectively removes matrix interferences,

leading to accurate and precise results. This method is well-suited for researchers, scientists,

and drug development professionals engaged in dermatological and pharmacokinetic studies

of topically applied nicotinates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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